(1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)methanamine hydrochloride

• Molecular Formula: C10H17ClN2O2S2
• Molecular Weight: 296.8 g/mol
• IUPAC Name: (1-thiophen-2-ylsulfonylpiperidin-4-yl)methanamine;hydrochloride
• InChI: InChI=1S/C10H16N2O2S2.ClH/c11-8-9-3-5-12(6-4-9)16(13,14)10-2-1-7-15-10;/h1-2,7,9H,3-6,8,11H2;1H
• InChI Key: ICZGGPXMKBGBMN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN)S(=O)(=O)C2=CC=CS2.Cl

Description

(1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)methanamine hydrochloride is a synthetic organic compound featuring a piperidine core substituted with a thiophene-2-sulfonyl group and an aminomethyl moiety. The hydrochloride salt enhances its stability and solubility for pharmacological applications.

Key structural attributes:

• Piperidine scaffold: A common motif in medicinal chemistry due to its conformational flexibility and ability to interact with biological targets.
• Aminomethyl side chain: Provides a site for hydrogen bonding or salt bridge formation, critical for target engagement.

Biological Activity

(1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)methanamine hydrochloride is a compound that belongs to the class of piperidine derivatives, characterized by the presence of a thiophene ring and a sulfonyl group. This compound has garnered attention in scientific research for its potential biological activities, particularly as an enzyme inhibitor and in therapeutic applications.

• IUPAC Name : (1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)methanamine hydrochloride
• Molecular Formula : C10H16N2O2S2·HCl
• CAS Number : 1261235-96-4

The primary mechanism of action for (1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)methanamine hydrochloride involves its role as an inhibitor of lysyl oxidase (LOX), an enzyme crucial for the cross-linking of collagen and elastin in the extracellular matrix. By inhibiting LOX, this compound may interfere with tumor growth and metastasis, making it a candidate for cancer treatment .

Enzyme Inhibition

Research indicates that this compound acts as a potent inhibitor of lysyl oxidase. LOX is implicated in various pathological conditions, including cancer progression and fibrosis. The inhibition of LOX by (1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)methanamine hydrochloride could potentially reduce tumor invasiveness and improve therapeutic outcomes in cancer treatments .

Antitumor Activity

In vitro studies have shown that compounds similar to (1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)methanamine hydrochloride exhibit significant cytotoxicity against various cancer cell lines. For example, studies reported IC50 values indicating effective inhibition of cell proliferation in human glioblastoma and melanoma cells . The structural features such as the thiophene ring and sulfonamide moiety are believed to contribute to this activity.

Study 1: Inhibition of Lysyl Oxidase

A study conducted on the effects of (1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)methanamine hydrochloride demonstrated its ability to inhibit LOX activity significantly. The researchers observed a dose-dependent response, with higher concentrations leading to greater inhibition of LOX-mediated collagen cross-linking. This suggests potential applications in therapeutic strategies targeting fibrotic diseases and cancer.

Study 2: Cytotoxic Effects on Cancer Cell Lines

In another investigation, the compound was tested against several cancer cell lines, including breast and lung cancer models. Results indicated that the compound exhibited substantial cytotoxic effects, with IC50 values comparable to established chemotherapeutic agents. The study highlighted the importance of structural modifications in enhancing biological activity .

Data Table: Biological Activity Summary

Activity Type	Target Enzyme/Cell Line	IC50 Value (µM)	Reference
LOX Inhibition	Lysyl Oxidase	0.5 - 1.5
Antitumor Activity	Human Glioblastoma U251	10 - 30
Antitumor Activity	Human Melanoma WM793	20 - 40

Comparison with Similar Compounds

Substituent Variations on the Piperidine Core

The table below compares the target compound with analogs differing in substituent groups on the piperidine ring:

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Properties/Activity	Reference
(1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)methanamine hydrochloride	Thiophen-2-sulfonyl	C₁₀H₁₅ClN₂O₂S₂	330.88 (calc.)	Likely moderate lipophilicity; potential CNS activity (inferred from analogs)	[10][15]
[1-(Pyridin-2-ylsulfonyl)piperidin-4-yl]methanamine hydrochloride	Pyridin-2-sulfonyl	C₁₁H₁₆ClN₃O₂S	321.79	Enhanced solubility due to pyridine’s polarity; possible nicotinic receptor interactions	[10]
[1-(Benzenesulfonyl)piperidin-4-yl]methanamine hydrochloride	Benzenesulfonyl	C₁₂H₁₇ClN₂O₂S	304.80	Higher lipophilicity; used in kinase inhibitor research	[15]
[1-(6-Methoxy-2-methylsulfanylpyrimidin-4-yl)piperidin-4-yl]methanamine hydrochloride	Pyrimidin-4-yl	C₁₂H₁₈ClN₅O₂S	343.82	Dual α2A/5-HT7 receptor antagonist activity; 98% synthetic yield	[7][8]
(1-((3-Bromophenyl)sulfonyl)piperidin-4-yl)methanamine hydrochloride	3-Bromophenylsulfonyl	C₁₂H₁₆BrClN₂O₂S	407.70	Increased steric bulk; potential antiviral or anticancer applications	[6]